2-(4-chlorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate

• IUPAC Name: [2-(4-chlorophenyl)-2-oxoethyl] 4-(2-ethylanilino)-4-oxobutanoate
• InChI: InChI=1S/C20H20ClNO4/c1-2-14-5-3-4-6-17(14)22-19(24)11-12-20(25)26-13-18(23)15-7-9-16(21)10-8-15/h3-10H,2,11-13H2,1H3,(H,22,24)
• InChI Key: GTRXNQMZPNRCJS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C20H20ClNO4
• Molecular Weight: 373.8 g/mol

Description

2-(4-chlorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate, also known as CEP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development and medical research.

Mechanism of Action

The exact mechanism of action of 2-(4-chlorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various cellular processes, including cell proliferation and inflammation.
Biochemical and physiological effects:
2-(4-chlorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. It has also been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chlorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate in lab experiments is its high potency and specificity, which allows for more accurate and reliable results. However, one of the limitations of using 2-(4-chlorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are numerous future directions for the use of 2-(4-chlorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate in scientific research. One potential area of focus is the development of novel drugs based on 2-(4-chlorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate, which could be used to treat a range of diseases and disorders. Another area of focus is the study of 2-(4-chlorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate's neuroprotective properties, which could lead to the development of new treatments for neurological disorders such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-chlorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate and its potential side effects.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate involves the reaction of 2-(4-chlorophenyl)-2-oxoethyl 4-aminobutanoate with 2-ethylphenyl isocyanate in the presence of a suitable solvent and catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-(4-chlorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate has shown promising results in various scientific research applications, including drug development and medical research. It has been found to exhibit antitumor, anti-inflammatory, and antioxidant properties, making it a potential candidate for the development of novel drugs.